Cas no 1227210-79-8 (Benzeneacetic acid, 4-chloro-α-hydroxy-α-methyl-, (αS)-)

• Product Name: Benzeneacetic acid, 4-chloro-α-hydroxy-α-methyl-, (αS)-
• CAS No: 1227210-79-8
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• CID: 2926785
• Update Time: 2025-05-26

Benzeneacetic acid, 4-chloro-α-hydroxy-α-methyl-, (αS)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-?chloro-?α-?hydroxy-?α-?methyl-?, (αS)?-
• Benzeneacetic acid, 4-​chloro-​α-​hydroxy-​α-​methyl-​, (αS)​-
• Benzeneacetic acid, 4-chloro-α-hydroxy-α-methyl-, (αS)-
• Benzeneacetic acid, 4-chloro-alpha-hydroxy-alpha-methyl-, (alphaS)-

• Inchi： 1S/C9H9ClO3/c1-9(13,8(11)12)6-2-4-7(10)5-3-6/h2-5,13H,1H3,(H,11,12)/t9-/m0/s1
• InChI Key： CUDDZZCNPJYPBF-VIFPVBQESA-N
• SMILES： C(O)(=O)[C@](C1=CC=C(Cl)C=C1)(O)C

Computed Properties

• Exact Mass: 200.024
• Monoisotopic Mass: 200.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2

Additional information on Benzeneacetic acid, 4-chloro-α-hydroxy-α-methyl-, (αS)-

Benzeneacetic Acid, 4-Chloro-α-Hydroxy-α-Methyl-, (αS)-: A Comprehensive Overview

Benzeneacetic acid, 4-chloro-α-hydroxy-α-methyl-, (αS)-, also known by its CAS number 1227210-79-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of aromatic acids and is characterized by its unique structural features, which include a benzene ring substituted with a chloro group at the para position and an α-hydroxy-α-methyl group attached to the acetic acid moiety. The (αS) configuration indicates the stereochemistry at the chiral center, which plays a crucial role in determining its biological activity and pharmacokinetic properties.

The synthesis of benzeneacetic acid derivatives has been extensively studied due to their potential applications in drug discovery and development. Recent advancements in asymmetric synthesis have enabled the efficient production of enantiomerically pure compounds, such as benzeneacetic acid, 4-chloro-α-hydroxy-α-methyl-, (αS)-. These methods often involve catalytic asymmetric hydrogenation or oxidation reactions, which are critical for achieving high yields and enantioselectivity. The use of chiral catalysts has significantly improved the process, making it more environmentally friendly and cost-effective.

The chemical structure of this compound is particularly interesting due to the presence of multiple functional groups. The benzene ring provides aromatic stability, while the chloro substituent introduces electron-withdrawing effects, influencing the reactivity of the molecule. The α-hydroxy group is known to participate in hydrogen bonding, which can enhance solubility and bioavailability. The methyl group attached to the hydroxyl-bearing carbon adds steric bulk, potentially affecting the compound's interactions with biological targets.

Recent studies have highlighted the potential of benzeneacetic acid derivatives as inhibitors of various enzymes and receptors. For instance, research has shown that compounds with similar structural motifs can modulate kinase activity or act as antagonists for G-protein coupled receptors (GPCRs). These findings suggest that benzeneacetic acid, 4-chloro-α-hydroxy-α-methyl-, (αS)- could serve as a lead compound for developing novel therapeutic agents. Furthermore, its stereochemistry may influence its binding affinity and selectivity towards specific targets, making it a valuable tool in structure-based drug design.

In terms of physical properties, benzeneacetic acid derivatives typically exhibit moderate melting points and are sparingly soluble in water but more soluble in organic solvents such as dichloromethane or ethyl acetate. The presence of polar groups like hydroxyl can increase solubility in aqueous media under certain conditions. These properties are essential for determining its suitability in various applications, including pharmaceutical formulations and analytical methods.

The biological activity of benzeneacetic acid, 4-chloro-α-hydroxy-α-methyl-, (αS)- has been explored in several preclinical studies. Research indicates that this compound may exhibit anti-inflammatory or antioxidant properties due to its ability to scavenge free radicals or inhibit pro-inflammatory enzymes such as cyclooxygenase (COX). Additionally, its potential role in modulating cellular signaling pathways makes it a promising candidate for treating conditions such as neurodegenerative diseases or cardiovascular disorders.

The development of novel synthetic routes for this compound has been a focus of recent research efforts. For example, researchers have reported methods involving microwave-assisted synthesis or continuous flow reactors, which offer advantages over traditional batch processes. These innovations not only enhance productivity but also reduce waste generation, aligning with green chemistry principles.

In conclusion, benzeneacetic acid, 4-chloro-α-hydroxy-α-methyl-, (αS)-, with its unique structural features and promising biological profile, represents a valuable asset in contemporary chemical research. Its potential applications span across drug discovery, material science, and biotechnology. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to advancing our understanding of complex biological systems and developing innovative therapeutic solutions.